Cas no 61592-50-5 (Benzene, 1-bromo-4-(2-chloro-1-fluoroethyl)-)

• Product Name: Benzene, 1-bromo-4-(2-chloro-1-fluoroethyl)-
• CAS No: 61592-50-5
• MF: C₈H₇BrClF
• MW: 237.496584177017
• CID: 473620
• PubChem ID: 12300422
• Update Time: 2025-04-19

Benzene, 1-bromo-4-(2-chloro-1-fluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-(2-chloro-1-fluoroethyl)-
• 1-bromo-4-(2-chloro-1-fluoroethyl)benzene
• 61592-50-5
• DTXSID90486314

• Inchi： 1S/C8H7BrClF/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8H,5H2
• InChI Key： QRUTWZYZUYEUNH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCl)F

Computed Properties

• Exact Mass: 235.94041
• Monoisotopic Mass: 235.94037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0